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Introduction
Allyl phenethyl ether, a member of the ether chemical class, is recognized for its utility in the

fragrance and flavor industries. This guide provides a comprehensive overview of its chemical

identity, structure, synthesis, and physicochemical properties, tailored for a scientific audience.

While its primary applications are in perfumery, understanding its synthesis and

characterization is valuable for chemists in various fields, including those in drug development

who may encounter similar structural motifs.

IUPAC Nomenclature and Chemical Structure
The systematic name for allyl phenethyl ether, according to the International Union of Pure

and Applied Chemistry (IUPAC), is 2-(prop-2-en-1-yloxy)ethylbenzene.[1][2][3] This name

precisely describes the arrangement of its constituent functional groups: a phenethyl group

attached to an allyl group via an ether linkage.

The structural formula and key chemical identifiers are summarized in the table below.
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Identifier Value Reference

Molecular Formula C₁₁H₁₄O [1][2][4]

Molecular Weight 162.23 g/mol [2][5]

CAS Number 14289-65-7 [2][3][5]

SMILES C=CCOCCC1=CC=CC=C1 [1][2]

InChI

InChI=1S/C11H14O/c1-2-9-12-

10-8-11-6-4-3-5-7-11/h2-

7H,1,8-10H2

[1][2]

InChIKey
QNBZQCMSRGAZCR-

UHFFFAOYSA-N
[1][2]

Physicochemical and Spectroscopic Data
Allyl phenethyl ether is typically described as a colorless liquid.[3] While extensive

experimental data is not widely published, the following table summarizes available and

predicted properties.

Property Value Reference

Boiling Point 115-116 °C at 37 Torr [5]

Density 1.0015 g/cm³ [5]

Flash Point 86.11 °C (187.00 °F) [3][6]

XlogP 2.7 [1][2]

Spectroscopic Characterization:

Mass Spectrometry (MS): The mass spectrum of allyl phenethyl ether shows characteristic

fragmentation patterns. The major peaks in the GC-MS analysis are observed at m/z values

of 91 (tropylium ion, characteristic of a benzyl or related group) and 105.[2]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: While a specific spectrum for allyl
phenethyl ether is not readily available in the provided search results, the expected ¹H NMR

spectrum would exhibit signals corresponding to the protons of the allyl group (vinylic and

allylic protons) and the phenethyl group (aromatic and ethyl chain protons). Similarly, the ¹³C

NMR spectrum would show distinct peaks for the carbons of the phenyl ring, the ethyl chain,

and the allyl group.

Infrared (IR) Spectroscopy: The IR spectrum of allyl phenethyl ether is expected to show

characteristic absorption bands for the C-O-C ether linkage, C=C stretching of the allyl

group, and the aromatic C-H and C=C stretching vibrations of the phenyl ring.

Synthesis of Allyl Phenethyl Ether
The most common and direct method for the synthesis of allyl phenethyl ether is the

Williamson ether synthesis.[7][8][9] This reaction involves the nucleophilic substitution (SN2) of

a halide by an alkoxide. In this case, phenethyl alcohol is first deprotonated by a strong base to

form the corresponding alkoxide, which then reacts with an allyl halide (e.g., allyl bromide) to

yield the ether.

Experimental Protocol: Williamson Ether Synthesis
The following is a generalized experimental protocol for the synthesis of allyl phenethyl ether,
based on standard Williamson ether synthesis procedures.[7][8][9][10][11]

Materials:

Phenethyl alcohol

Sodium hydride (NaH) or another suitable strong base (e.g., potassium hydroxide)

Allyl bromide

Anhydrous tetrahydrofuran (THF) or another suitable aprotic solvent

Saturated aqueous ammonium chloride solution

Diethyl ether or other suitable extraction solvent
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Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and purification apparatus (e.g., separatory funnel, rotary

evaporator, distillation or chromatography equipment)

Procedure:

To a solution of phenethyl alcohol in anhydrous THF at 0 °C under an inert atmosphere (e.g.,

nitrogen or argon), slowly add sodium hydride (1.2 equivalents).

Allow the mixture to stir at 0 °C for 30-60 minutes, or until the evolution of hydrogen gas

ceases, indicating the formation of the sodium phenethoxide.

To the resulting alkoxide solution, add allyl bromide (1.1 equivalents) dropwise at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 4-12 hours, monitoring

the reaction progress by thin-layer chromatography (TLC).

Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous

solution of ammonium chloride.

Transfer the mixture to a separatory funnel and extract with diethyl ether.

Wash the combined organic layers with water and brine, then dry over anhydrous

magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purify the crude product by vacuum distillation or column chromatography on silica gel to

obtain pure allyl phenethyl ether.

Logical Relationships in Synthesis
The synthesis of allyl phenethyl ether via the Williamson ether synthesis can be visualized as

a straightforward two-step process.

Caption: Williamson Ether Synthesis of Allyl Phenethyl Ether.
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Applications and Relevance
The primary application of allyl phenethyl ether is as a fragrance ingredient in various

consumer products, including perfumes, freshening compositions, and laundry detergents.[3]

[12][13] Its scent profile is described as green, fruity, with mushroom and honey notes.[3][5]

While there is no indication of its direct use in drug development, the ether linkage and the

presence of both an allyl and a phenethyl moiety make it a molecule of interest for

understanding structure-activity relationships in medicinal chemistry. The allyl group, for

instance, can be a useful protecting group for alcohols in organic synthesis.[14]

Conclusion
Allyl phenethyl ether is a well-defined chemical entity with established nomenclature and

structure. Its synthesis is readily achievable through the robust and versatile Williamson ether

synthesis. While detailed experimental and spectroscopic data are not as prevalent as for more

common commodity chemicals, sufficient information exists to characterize the compound and

understand its properties. For researchers in drug development and other scientific disciplines,

the chemistry of allyl phenethyl ether serves as a practical example of fundamental organic

reactions and characterization techniques applicable to a wide range of molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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